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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Diethylhexane is a branched-chain alkane with the chemical formula C10H22.[1] As a
structural isomer of decane, its distinct molecular architecture imparts specific physical and
chemical properties that are of interest in various chemical applications. This technical guide
provides a comprehensive overview of the available scientific data on 3,4-diethylhexane,
focusing on its physicochemical properties, spectroscopic data, synthesis, and a critical
assessment of the current knowledge regarding its biological and toxicological profile. This
document is intended to serve as a foundational resource for professionals in research and
drug development who may encounter or consider this molecule in their work.

Physicochemical Properties

The physicochemical properties of 3,4-diethylhexane are summarized in the table below.
These properties are crucial for understanding its behavior in various experimental and
industrial settings.
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Property Value Reference
CAS Number 19398-77-7 [1]
Molecular Formula C10H22 [1]
Molecular Weight 142.28 g/mol [1]
Appearance Colorless liquid [2]
Melting Point -53.99 °C [1]
Boiling Point 162 °C [1]
Density 0.75 g/cm?3 [1]

Refractive Index

1.4190-1.4210

[1]

Vapor Pressure

2.81 mmHg at 25°C

[1]

Flash Point

85.8°C

[1]

LogP

5.1

[3]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 3,4-diethylhexane.
The following table summarizes the available spectroscopic information.

Spectrum Type Description Reference
Data available in spectral

1H NMR [4]
databases.
Data available in spectral

13C NMR [4]
databases.
GC-MS data available,

Mass Spectrometry providing fragmentation [4]
patterns for identification.
Vapor phase IR spectra are

Infrared (IR) Spectroscopy [4]

available.
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Synthesis of 3,4-Diethylhexane

Several synthetic routes have been described for the preparation of 3,4-diethylhexane. The
primary methods include Friedel-Crafts alkylation, catalytic hydrogenation, and dimerization
reactions.

General Synthetic Pathways
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Caption: General synthetic routes to 3,4-Diethylhexane.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis of 3,4-diethylhexane are not
readily available in the public domain. The following provides a general overview of the
methodologies.

4.2.1. Friedel-Crafts Alkylation

This classic method involves the reaction of an aromatic hydrocarbon with an alkyl halide in the
presence of a Lewis acid catalyst, such as aluminum chloride (AICI3).[5][6][7][8][9] The
electrophilic substitution on the aromatic ring is followed by hydrogenation to yield the
cycloalkane, which can then be opened to the corresponding alkane. However, this method is
prone to carbocation rearrangements, which can lead to a mixture of isomeric products.[8]

4.2.2. Catalytic Hydrogenation

Catalytic hydrogenation involves the addition of hydrogen across a double bond in an alkene
precursor in the presence of a metal catalyst.[10][11] Commonly used catalysts include
platinum, palladium, or nickel.[10] This method is generally efficient and avoids the
rearrangement issues associated with Friedel-Crafts alkylation. The reaction typically proceeds
via syn-addition of hydrogen atoms to the double bond.[10]

4.2.3. Dimerization Reactions

The Wurtz reaction, a method for coupling two alkyl halides in the presence of sodium metal,
can be employed to synthesize symmetrical alkanes like 3,4-diethylhexane.[1] A potential
route would be the coupling of two molecules of a 3-halopentane.

Biological and Toxicological Profile

A critical aspect for the target audience of this guide is the biological activity and toxicological
profile of 3,4-diethylhexane. However, a thorough review of the scientific literature reveals a
significant lack of specific data for this compound.

5.1. Biological Activity and Metabolic Pathways
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There is currently no readily available information on the specific biological activities or
metabolic pathways of 3,4-diethylhexane in the scientific literature. For structurally similar
branched-chain aliphatic hydrocarbons, metabolism is predicted to be initiated by cytochrome
P450 (CYP) enzymes, leading to hydroxylated metabolites that can undergo further oxidation.
[12] However, without specific studies on 3,4-diethylhexane, its metabolic fate remains
speculative.

5.2. Toxicology

Specific toxicological studies on 3,4-diethylhexane are scarce.[2] The primary hazards
associated with this compound are its flammability and the potential for aspiration to be fatal if
swallowed and enters the airways.[4] For other branched alkanes, the main toxicological
concerns are related to their effects on the central nervous system, respiratory tract, and skin
upon significant exposure.[13] A "read-across" approach, using data from structurally similar
compounds, is often employed to estimate the toxicological profile of such data-poor
substances.[13]

Conclusion

3,4-Diethylhexane is a well-characterized compound in terms of its physicochemical and
spectroscopic properties. General synthetic routes are also established, although detailed
experimental protocols are not widely published. The most significant gap in the current
knowledge base is the lack of data on its biological activity, metabolic fate, and toxicology. For
researchers and professionals in drug development, this data gap is a critical consideration.
Any application of 3,4-diethylhexane in a biological context would necessitate a thorough
investigation of its toxicological and metabolic profile. This guide summarizes the existing
knowledge and highlights the areas where further research is urgently needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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